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Compound of Interest

Compound Name: Benoxafos

Cat. No.: B1667999 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benoxafos, with the CAS number 16759-59-4, is an organothiophosphate compound

belonging to the benzoxazole chemical class. Its primary reported activities are as an acaricide

and insecticide. This technical guide provides a comprehensive overview of the known

information regarding Benoxafos, including its chemical properties, mechanism of action, and

potential research applications. Due to the limited publicly available research specifically on

Benoxafos, this guide supplements direct information with data and protocols from closely

related organophosphate pesticides and benzoxazole derivatives to provide a thorough

understanding of its potential uses in a research context.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Benoxafos is presented in the table

below.
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Property Value

IUPAC Name
S-[(5,7-dichloro-1,3-benzoxazol-2-yl)methyl]

O,O-diethyl phosphorodithioate

Molecular Formula C12H14Cl2NO3PS2

Molecular Weight 386.24 g/mol

CAS Number 16759-59-4

Appearance Solid powder

Purity >98% (typical)

Mechanism of Action: Acetylcholinesterase
Inhibition
As an organophosphate pesticide, the primary mechanism of action for Benoxafos is the

inhibition of the enzyme acetylcholinesterase (AChE). AChE is a critical enzyme in the nervous

system of both insects and mammals, responsible for the hydrolysis of the neurotransmitter

acetylcholine.

The inhibition of AChE by organophosphates like Benoxafos leads to an accumulation of

acetylcholine at the synaptic cleft. This results in continuous stimulation of cholinergic

receptors, leading to hyperexcitation of the nervous system, paralysis, and ultimately, death of

the target organism. Benoxafos is specifically classified as a weak acetylcholinesterase

(AChE) inhibitor.
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Figure 1. Signaling pathway of Benoxafos via acetylcholinesterase inhibition.

Research Applications
While specific research applications for Benoxafos are not widely documented, its chemical

structure and mechanism of action suggest several potential areas of investigation for

researchers.

Acaricidal and Insecticidal Efficacy Screening
The primary reported use of Benoxafos is for controlling mites (acaricide) and insects

(insecticide). Research in this area would involve determining its efficacy against a range of

agricultural and public health pests.

Experimental Workflow for Efficacy Screening:
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Figure 2. Experimental workflow for acaricidal/insecticidal efficacy screening.

Cholinesterase Inhibition Assays
As a known AChE inhibitor, Benoxafos can be used as a reference compound in studies

aimed at discovering new pesticides or in toxicological research to understand the effects of

organophosphates on various organisms.
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Benzoxazole Moiety Research
The benzoxazole core in Benoxafos is a scaffold found in many biologically active compounds.

Researchers in medicinal chemistry and drug discovery could use Benoxafos as a starting

point for the synthesis of novel derivatives with potential applications beyond pest control, such

as antimicrobial or other therapeutic agents.

Experimental Protocols
Acetylcholinesterase Inhibition Assay (Ellman's Method)
This protocol provides a detailed methodology for determining the in vitro inhibition of

acetylcholinesterase by Benoxafos.

Materials:

Acetylcholinesterase (AChE) from a suitable source (e.g., electric eel, human recombinant)

Acetylthiocholine iodide (ATCI) - substrate

5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) - Ellman's reagent

Phosphate buffer (e.g., 0.1 M, pH 8.0)

Benoxafos

Solvent for Benoxafos (e.g., DMSO)

96-well microplate

Microplate reader

Procedure:

Preparation of Reagents:

Prepare a stock solution of AChE in phosphate buffer.

Prepare a stock solution of ATCI in deionized water.
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Prepare a stock solution of DTNB in phosphate buffer.

Prepare a stock solution of Benoxafos in a suitable solvent (e.g., DMSO) and then

prepare serial dilutions in phosphate buffer.

Assay Protocol:

In a 96-well microplate, add the following to each well in the specified order:

Phosphate buffer

Benoxafos solution (or solvent for control)

AChE solution

Incubate the plate at a controlled temperature (e.g., 25°C or 37°C) for a defined period

(e.g., 15 minutes) to allow the inhibitor to interact with the enzyme.

Add DTNB solution to each well.

Initiate the reaction by adding the substrate (ATCI) solution to each well.

Immediately start monitoring the change in absorbance at 412 nm over time using a

microplate reader. The yellow color produced is due to the reaction of the product of

acetylcholine hydrolysis (thiocholine) with DTNB.

Data Analysis:

Calculate the rate of reaction (change in absorbance per minute) for each concentration of

Benoxafos.

Determine the percentage of inhibition for each concentration relative to the control (no

inhibitor).

Plot the percentage of inhibition against the logarithm of the Benoxafos concentration to

determine the IC50 value (the concentration of inhibitor that causes 50% inhibition of the

enzyme activity).
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Quantitative Data
Specific quantitative data for the acaricidal, insecticidal, or AChE inhibitory activity of

Benoxafos is not readily available in the public domain. Researchers are encouraged to

perform dose-response studies to determine key parameters such as LC50 (lethal

concentration for 50% of the population) for target pests and IC50 for acetylcholinesterase

inhibition. For comparative purposes, the table below presents typical ranges of such values for

other organophosphate pesticides.

Parameter Organism/Enzyme
Typical Value Range for
Organophosphates

LC50 Various insect species 0.01 - 100 mg/L

LD50 Various mite species 0.1 - 50 µg/cm²

IC50 Acetylcholinesterase 1 nM - 100 µM

Conclusion
Benoxafos is an organothiophosphate with a benzoxazole core, functioning as a weak

acetylcholinesterase inhibitor. While its primary application is in pest control, its chemical

structure and mechanism of action present opportunities for broader research in areas such as

toxicology, environmental science, and medicinal chemistry. The lack of extensive public data

on Benoxafos underscores the need for further investigation to fully characterize its biological

activity and potential applications. The experimental protocols and workflows provided in this

guide offer a starting point for researchers interested in exploring the properties of this

compound.

To cite this document: BenchChem. [Benoxafos (CAS No. 16759-59-4): A Technical Guide to
its Research Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667999#benoxafos-cas-number-16759-59-4-
research-applications]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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